molecular formula C13H21BrOSi B7980757 (4-(Bromomethyl)phenoxy)(tert-butyl)dimethylsilane

(4-(Bromomethyl)phenoxy)(tert-butyl)dimethylsilane

Cat. No. B7980757
M. Wt: 301.29 g/mol
InChI Key: RMHYTMBCYMFEBG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(4-(Bromomethyl)phenoxy)(tert-butyl)dimethylsilane is a useful research compound. Its molecular formula is C13H21BrOSi and its molecular weight is 301.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

  • Phosphorylation and Alkylation Applications : Ethyl 5-tert-butyl-4-(chloromethyl)-2-methylfuran-3-carboxylate, a compound related to (4-(Bromomethyl)phenoxy)(tert-butyl)dimethylsilane, was brominated to obtain a 2-bromomethyl derivative. This derivative was used for selective phosphorylation with trimethyl and triethyl phosphites. This process indicates potential applications in phosphorylation and alkylation reactions in organic synthesis (Pevzner, 2003).

  • In Electrochemical Oxidation Studies : The compound's analogs have been studied in electrochemical oxidation processes. For instance, the electrochemical oxidation of 2,6-di-tert-butyl-4-isopropylphenol, an analog, indicates the potential utility of this compound in understanding electrochemical behaviors in various organic compounds (Richards & Evans, 1977).

  • In the Synthesis of Nanoparticles and Polymers : Research has shown the use of similar compounds in the synthesis of nanoparticles and polymers. For example, three-coordinate complexes were used to initiate chain growth polymerization, suggesting potential applications in polymer chemistry and materials science (Fischer, Baier, & Mecking, 2013).

  • Catalysis in Organic Reactions : Compounds like [3-(2-Bromocyclohex-2-enyloxy)prop-1-ynyl]-tert-butyl-dimethylsilane have been used in palladium-catalyzed intra-intermolecular cascade cross couplings. This suggests the potential use of this compound in catalysis and organic synthesis (Demircan, 2014).

  • In Antioxidant and Light Stabilization Research : Studies have explored the reactions of similar compounds with various radicals, indicating potential applications in antioxidant research and light stabilization technologies (Carloni et al., 1993).

properties

IUPAC Name

[4-(bromomethyl)phenoxy]-tert-butyl-dimethylsilane
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H21BrOSi/c1-13(2,3)16(4,5)15-12-8-6-11(10-14)7-9-12/h6-9H,10H2,1-5H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RMHYTMBCYMFEBG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)[Si](C)(C)OC1=CC=C(C=C1)CBr
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H21BrOSi
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

301.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Synthesis routes and methods

Procedure details

The benzyl trifluoroacetate 8 (17.9 g) was dissolved in dry THF, and dry lithium bromide (5.06 g) was added with stirring. The mixture was refluxed overnight, cooled, diluted with acetonitrile, and extracted three times with hexane. The hexane layers were combined, dried, filtered, and concentrated, thereby leaving the product 10 as a white oil in 88% yield.
Name
benzyl trifluoroacetate
Quantity
17.9 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
5.06 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
88%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
(4-(Bromomethyl)phenoxy)(tert-butyl)dimethylsilane
Reactant of Route 2
(4-(Bromomethyl)phenoxy)(tert-butyl)dimethylsilane
Reactant of Route 3
(4-(Bromomethyl)phenoxy)(tert-butyl)dimethylsilane
Reactant of Route 4
Reactant of Route 4
(4-(Bromomethyl)phenoxy)(tert-butyl)dimethylsilane
Reactant of Route 5
(4-(Bromomethyl)phenoxy)(tert-butyl)dimethylsilane
Reactant of Route 6
Reactant of Route 6
(4-(Bromomethyl)phenoxy)(tert-butyl)dimethylsilane

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.